Cas no 6005-76-1 (4-Phenylbut-3-enal)

• Product name: 4-Phenylbut-3-enal
• CAS No: 6005-76-1
• MF: C₁₀H₁₀O
• MW: 146.186
• CID: 2834552
• PubChem ID: 53997883

4-Phenylbut-3-enal Chemical and Physical Properties

Names and Identifiers

• DTXCID10659008
• 6005-76-1
• DTXSID90708260
• styrylacetaldehyde
• 4-PHENYLBUT-3-ENAL
• 4-Phenylbut-3-enal

• Inchi： InChI=1S/C10H10O/c11-9-5-4-8-10-6-2-1-3-7-10/h1-4,6-9H,5H2
• InChI Key： ZHOXGILWMHZMGW-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 146.073164938Da
• Monoisotopic Mass: 146.073164938Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 2.2